Cas no 2228422-16-8 (3-(aminomethyl)-3-(4-phenoxyphenyl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(4-phenoxyphenyl)cyclobutan-1-ol
• CAS No: 2228422-16-8
• MF: C₁₇H₁₉NO₂
• MW: 269.338264703751
• CID: 5963464
• PubChem ID: 165701621
• Update Time: 2025-06-09

3-(aminomethyl)-3-(4-phenoxyphenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(4-phenoxyphenyl)cyclobutan-1-ol
• EN300-1863566
• 2228422-16-8

• Inchi： 1S/C17H19NO2/c18-12-17(10-14(19)11-17)13-6-8-16(9-7-13)20-15-4-2-1-3-5-15/h1-9,14,19H,10-12,18H2
• InChI Key： XIFLCYBWPIAVPZ-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC(=CC=2)OC2C=CC=CC=2)(CN)C1

Computed Properties

• Exact Mass: 269.141578849g/mol
• Monoisotopic Mass: 269.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-(aminomethyl)-3-(4-phenoxyphenyl)cyclobutan-1-ol

Professional Introduction to 3-(aminomethyl)-3-(4-phenoxyphenyl)cyclobutan-1-ol (CAS No: 2228422-16-8)

3-(aminomethyl)-3-(4-phenoxyphenyl)cyclobutan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2228422-16-8, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This bicyclic alcohol features a cyclobutane core substituted with an aminomethyl group and a 4-phenoxyphenyl moiety, presenting a promising scaffold for the development of novel bioactive molecules.

The molecular architecture of 3-(aminomethyl)-3-(4-phenoxyphenyl)cyclobutan-1-ol combines elements that are highly relevant to modern medicinal chemistry. The cyclobutane ring, known for its rigidity and ability to mimic certain biological conformations, is a privileged structure in drug design. The presence of an aminomethyl group introduces a versatile site for further functionalization, enabling the attachment of various pharmacophores. Additionally, the 4-phenoxyphenyl substituent, with its aromatic and hydroxyl functionalities, suggests potential interactions with biological targets such as enzymes and receptors.

In recent years, the exploration of heterocyclic compounds with complex substituents has led to the discovery of several therapeutic agents. The cyclobutane scaffold, in particular, has been utilized in the development of drugs targeting neurological disorders, inflammation, and cancer. The combination of an aminomethyl group with such a scaffold enhances the compound's potential as a chiral building block for enantiomerically pure drugs, which are often required for optimal pharmacological activity and reduced side effects.

The 4-phenoxyphenyl moiety in 3-(aminomethyl)-3-(4-phenoxyphenyl)cyclobutan-1-ol is particularly noteworthy due to its structural similarity to certain natural products and bioactive molecules. For instance, phenoxyphenyl derivatives have been reported to exhibit antimicrobial, anti-inflammatory, and antioxidant properties. The hydroxyl group in this moiety can participate in hydrogen bonding interactions, which are crucial for binding affinity in drug-receptor interactions. This feature makes the compound a candidate for further exploration in the design of small-molecule inhibitors or modulators.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of such compounds with high precision. The rigid cyclobutane ring can serve as a scaffold that fits into specific binding pockets of target proteins or enzymes, while the flexible aminomethyl and 4-phenoxyphenyl groups can adapt to optimize interactions. This structural versatility is particularly valuable in drug discovery pipelines where multiple rounds of optimization are often required to achieve desired pharmacokinetic properties.

The synthesis of 3-(aminomethyl)-3-(4-phenoxyphenyl)cyclobutan-1-ol presents an interesting challenge due to the complexity of its framework. Traditional synthetic routes may involve multi-step sequences including cycloaddition reactions, nucleophilic substitutions, and functional group transformations. However, recent methodologies have focused on more efficient and sustainable approaches, such as transition-metal-catalyzed reactions or biocatalytic methods, which can reduce waste and improve yields.

In the context of drug development, the potential applications of 3-(aminomethyl)-3-(4-phenoxyphenyl)cyclobutan-1-ol are diverse. Its structural features suggest that it could be modified to target various therapeutic areas. For example, modifications at the aminomethyl group could lead to peptidomimetics or protease inhibitors, while alterations at the 4-phenoxyphenyl moiety might enhance binding to G-protein coupled receptors (GPCRs) or ion channels. Such modifications would be guided by structure-activity relationship (SAR) studies aimed at optimizing potency, selectivity, and pharmacokinetic profiles.

The compound's novelty also makes it an attractive candidate for academic research. Its unique framework could serve as a starting point for exploring new chemical reactions or developing innovative synthetic strategies. Collaborative efforts between synthetic chemists and biologists could accelerate the discovery process by integrating experimental data with computational predictions.

As interest in personalized medicine grows, compounds like 3-(aminomethyl)-3-(4-phenoxyphenyl)cyclobutan-1-ol that offer structural flexibility become increasingly valuable. They can be tailored to meet specific patient needs or disease characteristics through rational drug design principles. Furthermore, advances in bioprinting and automated synthesis technologies may enable high-throughput screening of derivatives derived from this compound